N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate

• IUPAC Name: N-[(9-ethylcarbazol-3-yl)methyl]-N-methyl-2-pyridin-2-ylethanamine;oxalic acid
• InChI: InChI=1S/C23H25N3.C2H2O4/c1-3-26-22-10-5-4-9-20(22)21-16-18(11-12-23(21)26)17-25(2)15-13-19-8-6-7-14-24-19;3-1(4)2(5)6/h4-12,14,16H,3,13,15,17H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: AIRSETSJULSOBY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN(C)CCC3=CC=CC=N3)C4=CC=CC=C41.C(=O)(C(=O)O)O
• Molecular Formula: C25H27N3O4
• Molecular Weight: 433.5 g/mol

Description

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate is a chemical compound that has been used extensively in scientific research. This compound is also known as GSK-3β inhibitor VIII and is a potent and selective inhibitor of glycogen synthase kinase-3β (GSK-3β). GSK-3β is an enzyme that plays a key role in several cellular processes including glycogen metabolism, apoptosis, and gene expression. Inhibition of GSK-3β has been implicated in the treatment of several diseases including Alzheimer's disease, bipolar disorder, and cancer.

Mechanism of Action

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate inhibits GSK-3β by binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its substrates, which leads to the downstream effects of GSK-3β inhibition.
Biochemical and Physiological Effects:
Inhibition of GSK-3β by N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate has been shown to have several biochemical and physiological effects. These effects include the regulation of glycogen metabolism, apoptosis, and gene expression. In addition, GSK-3β inhibition has been implicated in the treatment of several diseases including Alzheimer's disease, bipolar disorder, and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate in lab experiments include its potency and selectivity as a GSK-3β inhibitor. This compound has been extensively characterized in vitro and in vivo, which makes it an ideal tool for studying the effects of GSK-3β inhibition on cellular processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the use of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate in scientific research. One direction is the development of more potent and selective GSK-3β inhibitors that can be used to study the role of GSK-3β in disease. Another direction is the investigation of the downstream effects of GSK-3β inhibition on cellular processes, which may lead to the identification of new therapeutic targets for the treatment of disease. Finally, the use of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate in the development of new drugs for the treatment of disease is an important future direction for this compound.

Synthesis Methods

The synthesis of N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate involves a series of chemical reactions. The starting material for the synthesis is 9-ethylcarbazole, which is reacted with formaldehyde to form N-(9-ethylcarbazol-3-yl)methanol. This intermediate is then reacted with N-methyl-2-(2-pyridinyl)ethanamine to form N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine. The final step in the synthesis involves the reaction of this compound with oxalic acid to form the oxalate salt of the compound.

Scientific Research Applications

N-[(9-ethyl-9H-carbazol-3-yl)methyl]-N-methyl-2-(2-pyridinyl)ethanamine oxalate has been extensively used in scientific research as a tool to study the role of GSK-3β in various cellular processes. This compound has been shown to be a potent and selective inhibitor of GSK-3β, which makes it an ideal tool for studying the effects of GSK-3β inhibition on cellular processes.